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Introduction
Nonanoyl chloride, also known as pelargonyl chloride, is a linear acyl chloride with a nine-

carbon chain. It serves as a highly versatile and reactive intermediate in organic synthesis. Its

utility is primarily derived from the electrophilic carbonyl carbon, which readily undergoes

nucleophilic acyl substitution. This reactivity makes it an essential building block in the

production of a wide range of chemical compounds, including esters, amides, and other

derivatives.[1][2] These products find applications in diverse fields such as pharmaceuticals,

agrochemicals, surfactants, and specialty chemicals like flavoring agents and fragrances.[2]

This technical guide provides a comprehensive overview of nonanoyl chloride's molecular

structure, physicochemical properties, synthesis, and key experimental protocols for its

handling and characterization.

Molecular Structure and Identification
Nonanoyl chloride consists of a nine-carbon acyl group bonded to a chlorine atom. The

presence of the electron-withdrawing chlorine atom makes the carbonyl carbon highly

susceptible to nucleophilic attack.

Table 1: Chemical Identifiers for Nonanoyl Chloride
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Identifier Value

IUPAC Name nonanoyl chloride[3]

CAS Number 764-85-2[1]

Chemical Formula C₉H₁₇ClO

Linear Formula CH₃(CH₂)₇COCl

SMILES CCCCCCCCC(=O)Cl

InChI
InChI=1S/C9H17ClO/c1-2-3-4-5-6-7-8-

9(10)11/h2-8H2,1H3

InChIKey NTQYXUJLILNTFH-UHFFFAOYSA-N

Common Synonyms
Pelargonyl chloride, Nonanoic acid chloride,

Pelargonic acid chloride, n-Nonanoyl chloride

Physicochemical Properties
Nonanoyl chloride is a colorless to pale yellow liquid with a characteristic pungent odor. It is

highly reactive with water and moisture-sensitive. Its physical properties are summarized in the

table below.

Table 2: Physicochemical Data for Nonanoyl Chloride
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Property Value

Molecular Weight 176.68 g/mol

Appearance Colorless to light yellow liquid

Density 0.94 g/cm³ at 20 °C

Melting Point -60.5 °C

Boiling Point 108-110 °C at 29 hPa

Flash Point 99 °C

Vapor Pressure 0.2 hPa at 20 °C

Solubility
Soluble in organic solvents like ether and

chloroform; reacts with water.

Chemical Reactivity and Synthesis
The primary reactivity of nonanoyl chloride is centered on nucleophilic acyl substitution at the

carbonyl carbon. It reacts vigorously with various nucleophiles.

Hydrolysis: It readily reacts with water to form nonanoic acid and hydrogen chloride gas.

Alcoholysis: Reaction with alcohols yields the corresponding nonanoate esters.

Aminolysis: Reaction with ammonia, primary, or secondary amines produces nonanamides.

The most common laboratory synthesis of nonanoyl chloride involves the reaction of

nonanoic acid with a chlorinating agent, such as thionyl chloride (SOCl₂). This reaction is

efficient as the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous,

which helps to drive the reaction to completion.
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Diagram 1: Synthesis of Nonanoyl Chloride
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Caption: Synthesis of Nonanoyl Chloride via reaction with Thionyl Chloride.
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Diagram 2: Hydrolysis of Nonanoyl Chloride
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Diagram 3: Experimental Workflow

Start:
Nonanoic Acid

Synthesis:
React with SOCl₂

(Protocol 1)

Purification:
Vacuum Distillation

(Protocol 2)

Crude Product

Characterization:
NMR, FTIR, MS

(Protocol 3)

Purified Product

End:
Pure Nonanoyl Chloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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